Cas no 593278-07-0 (Benzeneacetaldehyde, 2-iodo-α-methyl-)

• Product Name: Benzeneacetaldehyde, 2-iodo-α-methyl-
• CAS No: 593278-07-0
• MF: C₉H₉IO
• MW: 260.071635007858
• CID: 5902920
• PubChem ID: 130056451
• Update Time: 2025-07-14

Benzeneacetaldehyde, 2-iodo-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, 2-iodo-α-methyl-
• 593278-07-0
• 2-(2-iodophenyl)propanal
• EN300-6825349

• Inchi： 1S/C9H9IO/c1-7(6-11)8-4-2-3-5-9(8)10/h2-7H,1H3
• InChI Key： WETQEEHPZQVBNE-UHFFFAOYSA-N
• SMILES： C1(C(C)C=O)=CC=CC=C1I

Computed Properties

• Exact Mass: 259.96981g/mol
• Monoisotopic Mass: 259.96981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.636±0.06 g/cm3(Predicted)
• Boiling Point: 285.6±23.0 °C(Predicted)

Additional information on Benzeneacetaldehyde, 2-iodo-α-methyl-

Benzeneacetaldehyde, 2-iodo-α-methyl- and Its Significance in Modern Chemical Research

Benzeneacetaldehyde, 2-iodo-α-methyl- (CAS No. 593278-07-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both an aldehyde group and an iodine substituent at the α-position of a methyl-substituted benzene ring, makes it a versatile building block for the development of novel therapeutic agents.

The compound's chemical formula can be represented as C₉H₇IO₂, reflecting its composition of carbon, hydrogen, iodine, and oxygen atoms. The presence of the iodine atom at the 2-position enhances its reactivity, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required for the development of new drugs targeting various diseases.

In recent years, Benzeneacetaldehyde, 2-iodo-α-methyl- has been extensively studied for its potential applications in medicinal chemistry. One of the most notable areas of research involves its use as a precursor in the synthesis of small-molecule inhibitors. These inhibitors have shown promise in preclinical studies for their ability to modulate enzyme activity associated with metabolic disorders and cancer. The aldehyde functionality allows for further derivatization, enabling researchers to fine-tune the pharmacological properties of the resulting compounds.

The compound's significance is further underscored by its role in the development of photoreactive probes. In biophysical studies, photolabile compounds are utilized to investigate protein-protein interactions and cellular signaling pathways. The iodine substituent in Benzeneacetaldehyde, 2-iodo-α-methyl- facilitates its incorporation into such probes, enhancing their sensitivity and specificity. This has led to groundbreaking discoveries in understanding complex biological processes at the molecular level.

Recent advancements in synthetic methodologies have expanded the utility of Benzeneacetaldehyde, 2-iodo-α-methyl-. Catalytic processes have been developed to streamline its preparation, reducing reaction times and improving yields. These innovations have not only made the compound more accessible but also opened new avenues for its application in drug discovery programs. For instance, flow chemistry techniques have been employed to generate libraries of derivatives rapidly, enabling high-throughput screening for bioactive molecules.

The compound's structural features also make it a valuable tool in materials science. Researchers are exploring its potential as a monomer or intermediate in polymer synthesis. The iodine atom can be used to introduce cross-linking agents or functional groups that impart specific properties to the resulting materials. This has implications for developing novel polymers with applications ranging from coatings to biomedical devices.

In conclusion, Benzeneacetaldehyde, 2-iodo-α-methyl- (CAS No. 593278-07-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique chemical properties make it an indispensable tool in pharmaceutical research, biophysics, and materials science. As synthetic methodologies continue to evolve, the potential uses of this compound are likely to expand further, driving innovation and discovery in these fields.